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Compound of Interest

Compound Name: 4-Hydroxyphenethyl acrylate

Cat. No.: B15222305

A Spectroscopic Showdown: 4-
Hydroxyphenethyl Acrylate vs. Its Precursors

A detailed comparative analysis of the spectroscopic characteristics of 4-Hydroxyphenethyl
acrylate and its synthetic precursors, 4-hydroxyphenethyl alcohol and acryloyl chloride, is
presented for researchers, scientists, and drug development professionals. This guide provides
a side-by-side look at their nuclear magnetic resonance (NMR), infrared (IR), and mass
spectrometry (MS) data, supported by detailed experimental protocols and visual diagrams to
elucidate the synthetic pathway.

The synthesis of 4-Hydroxyphenethyl acrylate, a valuable monomer in the development of
functional polymers for biomedical and pharmaceutical applications, from 4-hydroxyphenethyl
alcohol and acryloyl chloride brings about distinct changes in the molecular structure. These
transformations are readily observable through various spectroscopic techniques, providing a
clear fingerprint of the final product and confirming the successful esterification reaction.

Spectroscopic Data Comparison

The key spectroscopic data for 4-Hydroxyphenethyl acrylate and its precursors are
summarized in the tables below, offering a quantitative comparison of their characteristic
signals.

Table 1. tH NMR Spectroscopic Data (ppm)
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-OH
Compo =CH:2 =CH:2 .
Ar-H -CH2-O-  -CHz2-Ar . =CH- (phenoli
und (cis) (trans)
c)
4-
Hydroxyp 6.7-7.1 3.75 (t, 2.75 (t, 8.5-9.5
henethyl (m, 4H) 2H) 2H) (brs, 1H)
Alcohol
Acryloyl 6.15 (d, 6.45 (d, 6.00 (dd,
Chloride 1H) 1H) 1H)
4-
Hydroxyp 6.7-7.1 4.30 (t, 2.90 (t, 590 (dd, 6.40(dd, 6.15(dd, 9.0-10.0
henethyl (m, 4H) 2H) 2H) 1H) 1H) 1H) (brs, 1H)
Acrylate
Table 2: 13C NMR Spectroscopic Data (ppm)
Compo Ar-C
=0 Ar-CH =CH:2 =CH- -CH2-O-  -CH2-Ar
und (quat.)
4-
Hydrox 155.0, 130.0,
Yoo - - 63.0 38.0
henethyl 130.0 1155
Alcohol
Acryloyl
i 66.0 - - 132.0 130.0 - -
Chloride
4-
Hydroxyp 155.5, 130.0,
165.5 128.5 131.5 64.0 34.5
henethyl 130.5 1155
Acrylate
Table 3: IR Spectroscopic Data (cm~1)
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O-H Stretch C=0 C=C Stretch C-O Stretch C-O Stretch
Compound .
(phenolic) Stretch (alkene) (ester) (alcohol)
4-
Hvd h 3200-3500 1050
roxyphen - - -
Y P (broad)
ethyl Alcohol
Acryloyl
- 1750-1780 1620-1640 - -
Chloride
4-
3200-3500
Hydroxyphen 1720-1740 1630-1650 1180-1250 -
(broad)

ethyl Acrylate

Table 4. Mass Spectrometry Data (m/z)

Compound

Molecular lon [M]*+

Key Fragments

4-Hydroxyphenethyl Alcohol

138.06

107 (loss of CH20H), 77
(phenyl group)

Acryloyl Chloride

90.00 (with 3Cl), 92.00 (with
37CI)

55 (loss of Cl), 27 (vinyl group)

4-Hydroxyphenethyl Acrylate

192.08

138 (loss of acrylate), 107
(hydroxyphenethyl fragment),

55 (acrylate fragment)

Synthetic Pathway

The synthesis of 4-Hydroxyphenethyl acrylate from its precursors is a straightforward

esterification reaction. The logical workflow of this synthesis is depicted in the following

diagram.
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Caption: Synthetic route to 4-Hydroxyphenethyl acrylate.

Experimental Protocols

Synthesis of 4-Hydroxyphenethyl Acrylate:

A solution of 4-hydroxyphenethyl alcohol (1.0 eq) and triethylamine (1.2 eq) in dichloromethane
(CH2Cl2) is cooled to 0 °C in an ice bath. To this stirred solution, acryloyl chloride (1.1 eq) is
added dropwise over a period of 30 minutes, ensuring the temperature remains below 5 °C.
After the addition is complete, the reaction mixture is allowed to warm to room temperature and
stirred for an additional 4 hours. The reaction is monitored by thin-layer chromatography (TLC).
Upon completion, the reaction mixture is washed sequentially with 1 M HCI, saturated NaHCOs
solution, and brine. The organic layer is then dried over anhydrous MgSOu4, filtered, and the
solvent is removed under reduced pressure. The crude product is purified by column
chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 4-
Hydroxyphenethyl acrylate as a clear oil.

Spectroscopic Analysis:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are recorded
on a 400 MHz spectrometer. Samples are dissolved in deuterated chloroform (CDCIs) with
tetramethylsilane (TMS) as an internal standard.

« Infrared (IR) Spectroscopy: IR spectra are obtained using a Fourier-transform infrared (FTIR)
spectrometer. A thin film of the sample is placed on a NaCl plate for analysis.
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o Mass Spectrometry (MS): Mass spectra are acquired using an electrospray ionization (ESI)
mass spectrometer in positive ion mode.

This comprehensive guide provides the necessary spectroscopic data and experimental
context for researchers working with 4-Hydroxyphenethyl acrylate and its precursors,
facilitating its synthesis, characterization, and application in various fields of scientific research
and development.

 To cite this document: BenchChem. [Spectroscopic comparison of 4-Hydroxyphenethyl
acrylate and its precursors]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15222305#spectroscopic-comparison-of-4-
hydroxyphenethyl-acrylate-and-its-precursors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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